Cas no 391890-52-1 (4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline)

• Product Name: 4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline
• CAS No: 391890-52-1
• MF: C₂₆H₂₅BrClN₃O
• MW: 510.853204488754
• CID: 6449966
• Update Time: 2025-07-15

4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline
• (3-(4-bromophenyl)-5-(4-(diethylamino)phenyl)-4,5-dihydro-1H-pyrazol-1-yl)(2-chlorophenyl)methanone
• Methanone, [3-(4-bromophenyl)-5-[4-(diethylamino)phenyl]-4,5-dihydro-1H-pyrazol-1-yl](2-chlorophenyl)-

• Inchi： 1S/C26H25BrClN3O/c1-3-30(4-2)21-15-11-19(12-16-21)25-17-24(18-9-13-20(27)14-10-18)29-31(25)26(32)22-7-5-6-8-23(22)28/h5-16,25H,3-4,17H2,1-2H3
• InChI Key： QUWZQWHDGRKSCB-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=C(N(CC)CC)C=C2)CC(C2=CC=C(Br)C=C2)=N1)(C1=CC=CC=C1Cl)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 617.0±65.0 °C(Predicted)
• pka: 6.66±0.44(Predicted)

Additional information on 4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline

Chemical Profile of 4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline (CAS No. 391890-52-1)

4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline, identified by its CAS number 391890-52-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic aromatic amines, characterized by its intricate structural framework, which includes a pyrazole core substituted with various functional groups. The presence of both bromo and chloro substituents on aromatic rings, coupled with the diethylamino group at the terminal position, imparts unique electronic and steric properties to the compound. These features make it a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline is meticulously designed to interact with biological targets in a specific manner. The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer activities. The bromophenyl moiety enhances lipophilicity while also serving as a handle for further chemical modifications. On the other hand, the 2-chlorobenzoyl group introduces polar interactions and potential hydrogen bonding capabilities. The N,N-diethylamino group at the 5-position of the pyrazole ring not only increases solubility but also modulates metabolic stability, making it an attractive feature for drug-like properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, pyrazole derivatives have emerged as a particularly fruitful area of investigation due to their diverse biological activities. The compound in question, 4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline, has been synthesized with the aim of exploring its pharmacological effects. Preliminary studies have suggested that this molecule may exhibit significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival.

One of the most compelling aspects of this compound is its potential to act as an inhibitor of enzymes that are overexpressed in tumor cells. For instance, research indicates that it may target kinases such as EGFR (Epidermal Growth Factor Receptor) and MET (Mesenchymal-Epithelial Transition), which are frequently mutated or overactive in various cancers. By binding to these enzymes, 4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline could disrupt downstream signaling cascades that promote uncontrolled cell growth. This mechanism aligns with current trends in oncology research, where small molecule inhibitors are being developed to selectively target aberrant signaling pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of bromo and chloro substituents on aromatic rings is particularly critical, as these groups facilitate subsequent cross-coupling reactions that form the core structure of the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole ring system efficiently. These methods not only improve reaction efficiency but also minimize unwanted side products, ensuring that the final product meets stringent pharmaceutical standards.

Evaluation of 4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline has been conducted both in vitro and in vivo to assess its biological efficacy and safety profile. In cell-based assays, the compound has demonstrated potent inhibitory activity against several cancer cell lines without significant toxicity towards normal cells. This selectivity is crucial for developing effective anticancer therapies that minimize side effects for patients undergoing treatment. Furthermore, animal models have provided preliminary evidence that supports its potential as a therapeutic agent when administered systemically.

The pharmacokinetic properties of this molecule are also under investigation to optimize its delivery and efficacy. Factors such as solubility, bioavailability, and metabolic stability play critical roles in determining how well a drug performs in vivo. The presence of polar functional groups like the 2-chlorobenzoyl moiety helps improve solubility in aqueous environments while maintaining adequate lipophilicity for cellular uptake. Additionally, computational modeling has been used to predict how N,N-diethylamino groups influence metabolic pathways by interacting with cytochrome P450 enzymes.

One notable aspect of current research is the exploration of structure-activity relationships (SAR) for this class of compounds. By systematically modifying different parts of the molecular framework—such as altering substituent sizes or electronic properties—scientists can fine-tune biological activity while improving pharmacokinetic profiles. For example, 4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4,5-dihydro-1H-pyrazol-5-yl-N,N-diethylaniline serves as a scaffold from which numerous analogs can be derived through iterative optimization cycles.

The development pipeline for this compound reflects broader trends in pharmaceutical innovation where interdisciplinary collaboration between chemists, biologists, and clinicians is essential for translating laboratory discoveries into viable therapeutics. Preclinical studies are currently underway to gather comprehensive data on its mechanism(s) of action, dosing requirements, toxicity limits, and potential interactions with other drugs before human trials can commence.

In conclusion, 4-3-(4-bromophenyl)-1-(2-chlorobenzoyl)-4, 5-dihydro-lH-pyrazol-S-yI-N, N-diethylaniline (CAS No, 39189052-l) represents an exciting advancement in medicinal chemistry due to its well-designed structure, promising biological activity, and favorable pharmacokinetic attributes。 Its synthesis exemplifies modern approaches toward creating complex organic molecules tailored for therapeutic purposes。 As research progresses，this compound could emerge as part of next-generation treatments targeting diseases such as cancer。 Future studies will continue to refine its properties through both experimental validation and computational analysis，ensuring that it fulfills its potential as an effective pharmaceutical agent.